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Compound of Interest

1-Bromo-4-
Compound Name:

(trifluoromethyl)benzene-d4

Cat. No.: B12404307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Bromo-4-(trifluoromethyl)benzene-d4, a deuterated analog of 1-Bromo-4-
(trifluoromethyl)benzene. This isotopically labeled compound is a valuable tool in analytical and
research settings, particularly as an internal standard for quantitative analysis.

Core Chemical Properties

1-Bromo-4-(trifluoromethyl)benzene-d4 is a deuterated form of 1-Bromo-4-
(trifluoromethyl)benzene where the four hydrogen atoms on the benzene ring have been
replaced with deuterium. This isotopic substitution provides a distinct mass difference, making
it an ideal internal standard for mass spectrometry-based quantification.[1]
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Property Value Reference
Chemical Formula C7DaBrFs [2]
Molecular Weight 229.03 g/mol [2]
CAS Number 1219799-09-3 [2]
Appearance Colorless to light yellow liquid [2]

4°C, protect from light. In

solvent: -80°C for 6 months;
Storage [2]

-20°C for 1 month (protect
from light).

Due to the limited availability of specific experimental data for the deuterated compound, the

physical properties of its non-deuterated analog, 1-Bromo-4-(trifluoromethyl)benzene, are

provided below for reference. The properties of the d4-variant are expected to be very similar.

Value (for non-deuterated

Property Reference
analog)

Boiling Point 154-155 °C [3]

Density 1.607 g/mL at 25 °C

Refractive Index

n20/D 1.472

Synthesis

A specific, detailed synthesis protocol for 1-Bromo-4-(trifluoromethyl)benzene-d4 is not

readily available in the public domain. However, a general approach for the deuteration of

aromatic compounds involves an acid-catalyzed hydrogen-deuterium exchange reaction.

Generalized Experimental Protocol: Acid-Catalyzed H-D

Exchange

This protocol is a general representation and would require optimization for the specific

synthesis of 1-Bromo-4-(trifluoromethyl)benzene-d4.
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Materials:

1-Bromo-4-(trifluoromethyl)benzene

Deuterated acid (e.g., D2S0a4)

Deuterium oxide (D20)

Anhydrous solvent (e.g., deuterated chloroform, CDCls)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)

Procedure:

Reaction Setup: In a sealed reaction vessel suitable for heating under pressure, dissolve 1-
Bromo-4-(trifluoromethyl)benzene in a minimal amount of anhydrous deuterated solvent.

Acid Addition: Carefully add a catalytic amount of a strong deuterated acid, such as D2SOa,
to the solution.

Deuterium Source: Add an excess of deuterium oxide (D20) to serve as the deuterium
source for the exchange reaction.

Heating: Heat the mixture at an elevated temperature (e.g., 80-150°C) for a prolonged period
(24-72 hours) to facilitate the hydrogen-deuterium exchange on the aromatic ring. The
reaction progress can be monitored by taking small aliquots and analyzing them by tH NMR
to observe the disappearance of the aromatic proton signals.

Workup: After cooling to room temperature, carefully neutralize the acid with a suitable base
(e.g., Na2COs solution).

Extraction: Extract the deuterated product into an organic solvent such as diethyl ether or
dichloromethane.

Drying and Evaporation: Wash the organic layer with brine, dry it over anhydrous MgSOa or
Na2S0a4, and then remove the solvent under reduced pressure.
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« Purification: Purify the crude product by column chromatography or distillation to obtain pure
1-Bromo-4-(trifluoromethyl)benzene-d4.
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Synthesis Workflow for 1-Bromo-4-(trifluoromethyl)benzene-d4

1-Bromo-4-(trifluoromethyl)benzene

Starting Materials

Deuterated Acid (D2S04)

Deuterium Oxide (D20)

H-D Exchange Reaction

Reaction Mixture
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1-Bromo-4-(trifluoromethyl)benzene-d4
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Predicted Mass Spectrometry Fragmentation

[C7DA4BrF3]+.
m/z = 229/231

[C7TD4F3]+

m/z = 150

[C6D4F2]+.
m/z = 131

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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